3,5-bis(4-nitrophenyl)-1H-pyrazole

• IUPAC Name: 3,5-bis(4-nitrophenyl)-1H-pyrazole
• InChI: InChI=1S/C15H10N4O4/c20-18(21)12-5-1-10(2-6-12)14-9-15(17-16-14)11-3-7-13(8-4-11)19(22)23/h1-9H,(H,16,17)
• InChI Key: VKARCXAIYFAJCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NN2)C3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C15H10N4O4
• Molecular Weight: 310.26 g/mol

Description

Pyrazole compounds, including 3,5-bis(4-nitrophenyl)-1H-pyrazole, are of significant interest in the field of organic chemistry due to their diverse chemical properties and potential applications. These compounds are characterized by a 5-membered ring containing two nitrogen atoms, contributing to their unique chemical behavior and reactivity.

Synthesis Analysis

The synthesis of pyrazole derivatives typically involves the reaction of hydrazines with 1,3-dicarbonyl compounds under various conditions. For similar compounds, such as 1-(2-nitrobenzoyl)-3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole, synthesis is characterized by crystallization in specific space groups, indicating a degree of precision in molecular assembly (Evecen et al., 2016).

Molecular Structure Analysis

Detailed molecular structure analyses, often through X-ray diffraction (XRD), IR, NMR, and theoretical investigations, provide insights into the geometrical configuration of pyrazole derivatives. Such studies reveal the crystallization patterns, molecular geometry, vibrational frequencies, and chemical shift values, offering a deep understanding of the structural attributes of these compounds (Evecen et al., 2016).

Scientific Research Applications

1. Experimental and Theoretical Investigations

The compound 1-(2-nitrobenzoyl)3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole, which is closely related to 3,5-bis(4-nitrophenyl)-1H-pyrazole, has been synthesized and characterized through various methods including IR, NMR, and X-ray diffraction. Density functional theory (DFT) calculations were used to understand its molecular geometry and vibrational frequencies, demonstrating its potential for theoretical and experimental chemistry applications (Evecen et al., 2016).

2. Spectroscopic Evaluations and Nonlinear Optical Properties

Research on 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid revealed its crystallization in the trigonal space group and its stabilization by intermolecular hydrogen bonds. The compound's small energy gap between frontier molecular orbitals indicates its potential for nonlinear optical applications, making it significant for spectroscopic studies and material science (Tamer et al., 2015).

3. Corrosion Inhibition in the Petroleum Industry

Pyrazol derivatives, including those related to this compound, have been explored for their role in corrosion mitigation, particularly for N80 steel in petroleum industry applications. These compounds have shown potential in providing protection efficiency and forming protective layers on metals, indicating their utility in industrial corrosion inhibition (Singh et al., 2020).

4. Potential Antiproliferative Agents in Cancer Treatment

Pyrazole derivatives have been identified as important heterocyclic compounds in pharmaceutical chemistry, particularly for their antiproliferative properties against various cancer cell lines. Studies on these compounds have shown promising results in inducing apoptosis in cancer cells, highlighting their potential in the development of treatments for leukemia and breast cancer (Ananda et al., 2017).

5. Surface and Morphology Studies in Material Science

Surface and morphology studies of Co (II) complexes of pyrazole ligands, including those similar to this compound, have been conducted. These studies are critical for understanding the properties of such complexes, which have applications in material science and chemistry (Mishra et al., 2014).